molecular formula C10H10N4O B8673058 5-Amino-1-methyl-4-nitroso-3-phenylpyrazole CAS No. 19848-97-6

5-Amino-1-methyl-4-nitroso-3-phenylpyrazole

Cat. No. B8673058
CAS RN: 19848-97-6
M. Wt: 202.21 g/mol
InChI Key: BZCUVYVWVOLQQH-UHFFFAOYSA-N
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Description

5-Amino-1-methyl-4-nitroso-3-phenylpyrazole is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-1-methyl-4-nitroso-3-phenylpyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-1-methyl-4-nitroso-3-phenylpyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

19848-97-6

Product Name

5-Amino-1-methyl-4-nitroso-3-phenylpyrazole

Molecular Formula

C10H10N4O

Molecular Weight

202.21 g/mol

IUPAC Name

2-methyl-4-nitroso-5-phenylpyrazol-3-amine

InChI

InChI=1S/C10H10N4O/c1-14-10(11)9(13-15)8(12-14)7-5-3-2-4-6-7/h2-6H,11H2,1H3

InChI Key

BZCUVYVWVOLQQH-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C(=N1)C2=CC=CC=C2)N=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-hydroxyimino-3-oxo-3-phenylpropanenitrile (2.61 g, 15 mmol) and methylhydrazine (1.1 ml, 21 mmol) was stirred at reflux in ethanol (20 ml) for 2 hours, cooled and concentrated under reduced pressure. The residue was partitioned between ether (50 ml) and dilute hydrochloric acid (50 ml, 2N solution). The aqueous phase was separated and rendered basic by the addition of saturated aqueous potassium carbonate. The red solid which precipitated was filtered off and dried, to give the title compound, 1.40 g, (46%). m.p. 230°-231° C. (literature. m.p. 230°-231° C., Gazz. Chim. Ital., (1968), 98, 569.
Name
2-hydroxyimino-3-oxo-3-phenylpropanenitrile
Quantity
2.61 g
Type
reactant
Reaction Step One
Name
methylhydrazine
Quantity
1.1 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two

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